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Compound of Interest

Compound Name: isopropylacetate

Cat. No.: B1230618 Get Quote

An In-depth Technical Guide to Isopropyl Acetate: CAS Number and Safety Data Sheet

Information

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl acetate (IUPAC name: propan-2-yl acetate) is a widely used organic solvent

recognized for its characteristic fruity odor.[1] It is an ester formed from the esterification of

acetic acid and isopropanol.[1] Due to its favorable properties, including miscibility with most

organic solvents and a rapid evaporation rate, it finds extensive application in the

manufacturing of cellulose, plastics, oils, fats, printing inks, perfumes, and as a surfactant in

cleaning fluids and coatings.[1][2] This guide provides a comprehensive overview of its

Chemical Abstracts Service (CAS) number and detailed information typically found in a Safety

Data Sheet (SDS), tailored for professionals in research and development.

Chemical Identification
The unique numerical identifier assigned by the Chemical Abstracts Service to isopropyl

acetate is:
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Identifier Value

CAS Number 108-21-4[1][3][4][5][6][7]

EC Number 203-561-1[1]

UN Number 1220[1]

RTECS Number AI4930000[1]

Physical and Chemical Properties
The physical and chemical characteristics of isopropyl acetate are critical for its proper

handling, storage, and application in experimental settings.

Property Value

Molecular Formula C5H10O2[2][3][7]

Molecular Weight 102.13 g/mol [3][8][9]

Appearance Clear, colorless liquid[1][2][3][9]

Odor Characteristic fruity, aromatic odor[1][3][9]

Melting Point -73 °C (-99.4 °F)[3]

Boiling Point 88.8 °C (191.8 °F) at 1 atm[3][8]

Density 0.872 g/mL at 25 °C[3]

Vapor Density 3.5 (Air = 1.0)[3][9]

Vapor Pressure 47 mm Hg at 20 °C[3]

Solubility in Water
2.9 - 3.1 g/100 mL at 20 °C (Slightly soluble)[1]

[3]

Log Kow (Octanol/Water Partition Coefficient) 1.02[10][11]

Autoignition Temperature 425 °C (797 °F)[11]

Hazard Identification and Classification
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Isopropyl acetate is classified as a hazardous substance. The following tables summarize its

GHS classification and NFPA 704 rating.

GHS Classification (according to 29 CFR 1910)[4][12][13]

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H336: May cause drowsiness

or dizziness

Supplemental Hazard -

EUH066: Repeated exposure

may cause skin dryness or

cracking[13]

NFPA 704 Diamond[1]

Category Rating Description

Health (Blue) 1 May cause significant irritation.

Flammability (Red) 3

Can be ignited under almost all

ambient temperature

conditions.

Instability (Yellow) 0
Normally stable, even under

fire conditions.

Special (White) - No special hazards.

Below is a diagram illustrating the logical flow from hazard identification to recommended

precautionary actions.
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GHS Hazard Classification

Prevention (P-Statements)

Response (P-Statements)

H225: Highly Flammable Liquid

P210: Keep away from heat/sparks/flames

addresses

H319: Causes Serious Eye Irritation

P280: Wear eye/face protection

addresses

H336: May Cause Drowsiness or Dizziness

P261: Avoid breathing vapor

addresses

P271: Use in well-ventilated area

addresses

P370+P378: Use dry chemical/foam for fire

if fire occurs

P305+P351+P338: IF IN EYES, rinse with water

if contact occurs

P304+P340: IF INHALED, move to fresh air

if inhaled if inhaled

P312: Call a POISON CENTER if unwell

if symptoms persist

Isopropyl Acetate
(C5H10O2)

 Hydrolysis (Esterases) 

Isopropanol
(Propan-2-ol)

Acetic Acid
(Ethanoic Acid)
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Phase 1: Preparation

Phase 2: Exposure

Phase 3: Observation & Analysis

Animal Acclimation
(e.g., Wistar Rats)

Group Allocation
(Control + Multiple Dose Groups)

Test Substance Preparation
(Vapor Generation System)

Whole-Body Inhalation Exposure
(Fixed duration, e.g., 4 or 8 hours)

Range-Finding Study
(Determine concentration levels)

Post-Exposure Observation
(e.g., 14 days for clinical signs)

Data Collection
(Morbidity, Mortality, Body Weight)

Statistical Analysis
(Probit analysis to calculate LC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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